Cas no 1339787-73-3 (1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-one)
1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1339787-73-3
- AKOS012651030
- CS-0264187
- EN300-9226828
- 1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one
- Ethanone, 1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-
- 1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-one
-
- MDL: MFCD18335195
- Inchi: 1S/C10H7ClN2O2/c1-6(14)10-12-9(13-15-10)7-2-4-8(11)5-3-7/h2-5H,1H3
- InChI Key: ZGZUJOZTQAHRIW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NOC(C(C)=O)=N1
Computed Properties
- Exact Mass: 222.0196052g/mol
- Monoisotopic Mass: 222.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 56Ų
Experimental Properties
- Density: 1.329±0.06 g/cm3(Predicted)
- Boiling Point: 358.3±44.0 °C(Predicted)
- pka: -3.73±0.25(Predicted)
1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9226828-1g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95% | 1g |
$1485.0 | 2023-09-01 | |
| Enamine | EN300-9226828-5g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95% | 5g |
$4309.0 | 2023-09-01 | |
| Enamine | EN300-9226828-10g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95% | 10g |
$6390.0 | 2023-09-01 | |
| Enamine | EN300-9226828-0.05g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95.0% | 0.05g |
$344.0 | 2025-02-21 | |
| Enamine | EN300-9226828-0.1g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95.0% | 0.1g |
$515.0 | 2025-02-21 | |
| Enamine | EN300-9226828-0.25g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95.0% | 0.25g |
$735.0 | 2025-02-21 | |
| Enamine | EN300-9226828-0.5g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95.0% | 0.5g |
$1158.0 | 2025-02-21 | |
| Enamine | EN300-9226828-1.0g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95.0% | 1.0g |
$1485.0 | 2025-02-21 | |
| Enamine | EN300-9226828-2.5g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95.0% | 2.5g |
$2912.0 | 2025-02-21 | |
| Enamine | EN300-9226828-5.0g |
1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-one |
1339787-73-3 | 95.0% | 5.0g |
$4309.0 | 2025-02-21 |
1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-one
Compound CAS No. 1339787-73-3: 1-(4-Chlorophenyl)-2,4-Oxadiazol-5-one
The compound with CAS No. 1339787-73-3, commonly referred to as 1-(4-chlorophenyl)-2,4-oxadiazol-5-one, is a notable organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds containing two nitrogen atoms and one oxygen atom in a five-membered ring structure. The presence of the 4-chlorophenyl group attached to the oxadiazole ring introduces unique electronic and steric properties, making this compound highly versatile for both academic research and industrial applications.
Recent studies have highlighted the potential of 1-(4-chlorophenyl)-2,4-oxadiazol-5-one as a promising candidate in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored. For instance, researchers have demonstrated that this compound can effectively inhibit certain proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders. The oxadiazole core of the molecule plays a pivotal role in its bioactivity, as it facilitates strong hydrogen bonding and π-interactions with the target enzymes.
In addition to its pharmacological applications, 1-(4-chlorophenyl)-2,4-oxadiazol-5-one has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for organic synthesis. Recent advancements in catalytic asymmetric synthesis have leveraged the unique electronic properties of this compound to achieve high enantioselectivity in challenging transformations.
The synthesis of 1-(4-chlorophenyl)-2,4-oxadiazol-5-one typically involves a multi-step process that begins with the preparation of the oxadiazole ring. One common approach is the cyclization of an appropriate amide or nitrile derivative under acidic conditions. The introduction of the 4-chlorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these synthetic routes to enhance yield and purity, making this compound more accessible for large-scale applications.
From an analytical standpoint, 1-(4-chlorophenyl)-2,4-oxadiazol-5-one has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods have been employed to predict its reactivity and interactions with biological targets.
Looking ahead, the continued exploration of 1-(4-chlorophenyl)-2,4-oxadiazol-5-one is expected to uncover new avenues for its application in fields such as agrochemistry and nanotechnology. Its unique combination of electronic properties and structural flexibility makes it an attractive candidate for further research and development.
1339787-73-3 (1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)